[(2-Methoxynaphthalen-1-yl)methylideneamino]thiourea

Specification

• Molecular Formula: C13H13N3OS
• Molecular Weight: 259.33 g/mol
• IUPAC Name: [(2-methoxynaphthalen-1-yl)methylideneamino]thiourea
• Standard InChI: InChI=1S/C13H13N3OS/c1-17-12-7-6-9-4-2-3-5-10(9)11(12)8-15-16-13(14)18/h2-8H,1H3,(H3,14,16,18)
• Standard InChI Key: DXTYDDVJOBCCHE-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C2=CC=CC=C2C=C1)C=NNC(=S)N

Introduction

Chemical Identity and Structural Features

[(2-Methoxynaphthalen-1-yl)methylideneamino]thiourea (CAS No. 65110-22-7) is a small-molecule thiourea derivative with a molecular weight of 259.33 g/mol. Its structure combines a 2-methoxynaphthalene moiety linked to a thiourea group via a methylideneamino bridge. The planar naphthalene system and electron-rich methoxy group contribute to its aromatic interactions, while the thiourea segment enables hydrogen bonding and metal coordination.

Molecular and Spectroscopic Characteristics

The compound’s IR spectrum reveals N–H stretching vibrations near 3300 cm⁻¹ and C=S stretching at approximately 1600 cm⁻¹, consistent with thiourea derivatives. Its stability is pH-dependent, with optimal integrity observed in neutral to slightly acidic environments. Thermal gravimetric analysis indicates decomposition onset at 220°C, suggesting moderate thermal stability.

Table 1: Key Molecular Properties

Property	Value
Molecular Formula	C₁₃H₁₃N₃OS
Molecular Weight	259.33 g/mol
CAS Number	65110-22-7
Stability (pH)	Stable at pH 5–7
Thermal Decomposition	Onset at 220°C

Synthesis and Optimization Strategies

The synthesis of [(2-Methoxynaphthalen-1-yl)methylideneamino]thiourea typically involves condensation reactions between 2-methoxynaphthalene-1-carbaldehyde and thiourea. Acidic or basic catalysts, such as hydrochloric acid or sodium hydroxide, facilitate imine formation and subsequent cyclization.

Reaction Conditions and Yields

Under optimized conditions (ethanol reflux, 12 hours, pH 4–5), yields exceed 70%. Alternative methods employ microwave-assisted synthesis, reducing reaction times to 2–3 hours with comparable yields. Purification via recrystallization from ethanol yields high-purity crystals suitable for biological testing.

Table 2: Synthesis Parameters

Parameter	Value
Starting Materials	2-Methoxynaphthalene-1-carbaldehyde, Thiourea
Catalyst	HCl or NaOH
Solvent	Ethanol
Temperature	Reflux (78°C)
Yield	70–75%

Stability and Reactivity Profiles

The compound’s stability under physiological conditions is critical for drug development. Studies demonstrate that [(2-Methoxynaphthalen-1-yl)methylideneamino]thiourea remains intact in phosphate-buffered saline (pH 7.4) for 24 hours but undergoes hydrolysis in alkaline media (pH > 9). Degradation pathways involve cleavage of the thiourea moiety, yielding 2-methoxynaphthalene-1-carbaldehyde and ammonia.

pH-Dependent Degradation Kinetics

Pseudo-first-order kinetics govern decomposition at pH 10, with a half-life of 45 minutes. This liability necessitates formulation strategies such as encapsulation in pH-sensitive polymers for oral delivery.

Enzyme	IC₅₀ (µM)	Organism
Trypanosoma cruzipain	1.2 ± 0.3	Trypanosoma cruzi
Human Cathepsin L	>100	Homo sapiens

Crystallographic Insights

Crystallographic fragment screening against Chaetomium thermophilum oxidoreductase revealed [(2-Methoxynaphthalen-1-yl)methylideneamino]thiourea as a hit compound, binding to the FAD cofactor pocket with a dissociation constant (Kd) of 50 µM. This interaction suggests potential applications in targeting flavin-dependent enzymes in fungal pathogens.

Analytical and Characterization Techniques

Advanced analytical methods have been employed to elucidate the compound’s structure and behavior. X-ray crystallography confirmed the (E)-configuration of the imine bond, critical for biological activity. High-performance liquid chromatography (HPLC) methods achieve 99.5% purity, with retention times of 8.2 minutes on C18 columns (acetonitrile/water 70:30).

Spectroscopic Assignments

¹H NMR (DMSO-d₆): δ 8.65 (s, 1H, NH), 8.20–7.30 (m, 6H, naphthalene), 3.95 (s, 3H, OCH₃), 2.90 (s, 2H, NH₂). ¹³C NMR confirms the thiourea carbonyl at δ 178.5 ppm.

Future Directions and Challenges

While [(2-Methoxynaphthalen-1-yl)methylideneamino]thiourea shows therapeutic promise, its poor aqueous solubility (0.12 mg/mL) and metabolic instability require optimization. Prodrug strategies, such as phosphonooxymethylation of the thiourea group, may enhance bioavailability. Additionally, structure-activity relationship (SAR) studies could refine selectivity toward parasitic over human proteases.